N-{2-[(Fur-2-ylmethyl)thio]ethyl}-3,5-dimethylisoxazole-4-sulphonamide

• IUPAC Name: N-[2-(furan-2-ylmethylsulfanyl)ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C12H16N2O4S2/c1-9-12(10(2)18-14-9)20(15,16)13-5-7-19-8-11-4-3-6-17-11/h3-4,6,13H,5,7-8H2,1-2H3
• InChI Key: QTIDPBHSFGYJQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NCCSCC2=CC=CO2
• Molecular Formula: C12H16N2O4S2
• DSSTOX Substance ID: DTXSID20381429
• Molecular Weight: 316.4 g/mol
• CAS RN: 680211-97-6

Description

N-{2-[(Fur-2-ylmethyl)thio]ethyl}-3,5-dimethylisoxazole-4-sulphonamide (FMTIS) is a novel small molecule compound with potential applications in scientific research. It is a derivative of isoxazole, a heterocyclic organic compound, with a sulphonamide group attached to it. FMTIS has been found to have a wide range of biochemical and physiological effects, making it a promising compound for use in laboratory experiments.

Scientific Research Applications

Synthesis and Pharmacological Activities

A range of sulphonamide compounds with biologically active moieties have been synthesized to explore their antimicrobial activities. For instance, Desai et al. (2011) synthesized various 3-β-[(N-benzenesulphonyl/tosyl)-4-(un)substituted anilino]ethyl-4-amino-5-mercapto-4(H)-1,2,4-triazoles, exhibiting significant antifungal activity against Colletotrichum capsici and moderate antituberculosis activity. These compounds also showed moderate antiinflammatory activity and significant analgesic activity, demonstrating their potential for drug development (Desai, Laddi, Bennur, Patil, & Bennur, 2011).

Antibacterial and Antiviral Activities

Compounds with a sulphonamide moiety have been investigated for their antibacterial and antiviral properties. Ikpa et al. (2020) synthesized hybrid compounds coupling sulphonamide and benzothiazole, showing improved antibacterial properties. These synthesized compounds were effective against Escherichia coli (Ikpa, Onoja, & Okwaraji, 2020). Similarly, the antiviral activity of certain thiazole C-nucleosides was tested against various viruses, with some compounds displaying significant inhibition of guanine nucleotide biosynthesis, a pathway important for viral replication (Srivastava, Pickering, Allen, Streeter, Campbell, Witkowski, Sidwell, & Robins, 1977).

Antimicrobial and Antiurease Activities

Further exploration into the antimicrobial and antiurease activities of sulphonamide compounds has been conducted. Sokmen et al. (2014) evaluated a series of compounds for their antibacterial, antiurease, and antioxidant activities, revealing that new compounds possessed effective antiurease and antioxidant activities (Sokmen, Gumrukcuoglu, Uğraş, Sahin, Sagkal, & Uğraş, 2014).

Antimicrobial Evaluation of Novel Compounds

The search for novel antimicrobial agents continues with the synthesis of new heterocyclic compounds containing a sulfonamido moiety. Azab, Youssef, and El-Bordany (2013) synthesized compounds that showed high antibacterial activity, demonstrating the ongoing potential of sulphonamide derivatives in addressing bacterial resistance (Azab, Youssef, & El-Bordany, 2013).